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Compound of Interest

Compound Name: Biotin-PEG6-alcohol

Cat. No.: B606147 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Biotin-PEG6-alcohol is a high-purity bioconjugation reagent widely utilized in biomedical

research and drug development. It incorporates a biotin moiety for high-affinity binding to

streptavidin and avidin proteins, a hydrophilic hexaethylene glycol (PEG6) spacer to enhance

solubility and reduce steric hindrance, and a terminal primary alcohol group for versatile

chemical modification. This guide provides a comprehensive overview of its commercial

sources, technical specifications, and key applications, complete with experimental workflows

and protocols.

Commercial Suppliers and Technical Specifications
For researchers sourcing Biotin-PEG6-alcohol, several reputable commercial suppliers

provide this reagent for research purposes. The quality and specifications are critical for

experimental reproducibility. Below is a comparative summary of the key quantitative data from

prominent suppliers.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Condition
s

MedChem

Express
HY-140893

906099-

89-6

C22H41N3

O8S
507.64 99.33%

-20°C (long

term)[1][2]

BroadPhar

m
BP-22609

906099-

89-6

C22H41N3

O8S
507.7 >98% -20°C[3]

AxisPharm AP10503
Not

Specified

Not

Specified
507.64 ≥95%

Not

Specified[4

][5]

DC

Chemicals
DC35052

906099-

89-6

C22H41N3

O8S
507.64

Not

Specified

Not

Specified

MedKoo

Bioscience

s

571994
906099-

89-6

C22H41N3

O8S
507.64

Not

Specified

0-4°C

(short

term),

-20°C (long

term)

Note: Data is compiled from publicly available information from supplier websites. Researchers

should always consult the lot-specific certificate of analysis for the most accurate data.

Core Applications and Methodologies
The unique trifunctional structure of Biotin-PEG6-alcohol makes it a valuable tool in several

research areas:

PROTAC Development: It serves as a PEG-based linker in the synthesis of Proteolysis

Targeting Chimeras (PROTACs), connecting a target protein-binding ligand to an E3 ligase-

binding ligand.

Bioconjugation and Drug Delivery: The PEG spacer enhances the solubility and

bioavailability of conjugated molecules. The biotin group allows for targeted delivery to cells

or tissues expressing avidin/streptavidin systems.
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Surface Functionalization: The alcohol group can be used to immobilize the biotin moiety

onto surfaces (e.g., nanoparticles, biosensors) through esterification or other alcohol-reactive

chemistries, enabling the capture of proteins, nucleic acids, or other biomolecules.

Experimental Workflow: Surface Immobilization
The following diagram illustrates a generalized workflow for activating a carboxylated surface

and subsequently immobilizing Biotin-PEG6-alcohol for affinity capture applications.

Experimental Workflow: Surface Immobilization of Biotin-PEG6-alcohol
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Caption: Workflow for surface functionalization using Biotin-PEG6-alcohol.

Experimental Protocol: Biotinylation of an Amine-
Containing Molecule
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While Biotin-PEG6-alcohol's primary alcohol is less reactive than NHS esters, it can be

activated or used in reactions like esterification. However, a more common strategy involves

using a biotin-PEG linker that is already functionalized with an amine-reactive group. The

protocol below is adapted from standard protein biotinylation procedures and provides a

framework for how such a reaction is typically performed.

Objective: To covalently attach a biotin-PEG linker to a protein via its primary amines (e.g.,

lysine residues). This protocol uses an amine-reactive biotin reagent (e.g., Biotin-PEG-NHS

ester) as an illustrative example of a common biotinylation strategy.

1. Materials Required:

Protein of interest (in an amine-free buffer like PBS, pH 7.2-8.0)

Amine-reactive Biotin-PEG reagent (e.g., Biotin-PEG-NHS Ester)

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to dissolve the biotin reagent

Desalting column or dialysis cassette to remove excess, unreacted biotin

2. Reagent Preparation:

Protein Solution: Prepare the protein at a concentration of 1-10 mg/mL in amine-free

Reaction Buffer. Buffers containing primary amines like Tris or glycine will compete with the

reaction and must be removed by dialysis or buffer exchange.

Biotin Reagent Stock: Immediately before use, dissolve the Biotin-PEG-NHS ester in DMF or

DMSO to create a 10 mM stock solution.

3. Calculation of Reagent Molar Ratio: The extent of biotinylation is controlled by the molar

excess of the biotin reagent relative to the protein. A starting point is often a 10- to 20-fold

molar excess.
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Moles of Protein: (Volume of Protein (L) × Concentration of Protein (g/L)) / Molecular Weight

of Protein (g/mol)

Volume of Biotin Reagent to Add: (Moles of Protein × Molar Excess Ratio) / Concentration of

Biotin Stock (mol/L)

4. Biotinylation Reaction:

Add the calculated volume of the 10 mM biotin reagent stock solution to the protein solution.

Mix gently by pipetting or brief vortexing.

Incubate the reaction for 30-60 minutes at room temperature or 2 hours on ice. The lower

temperature is preferred to reduce the risk of protein degradation.

5. Reaction Quenching:

Stop the reaction by adding the Quenching Buffer (e.g., Tris-HCl) to a final concentration of

50-100 mM.

The primary amines in the Tris buffer will react with and consume any excess NHS-ester

reagent.

Incubate for 15 minutes at room temperature.

6. Removal of Excess Biotin:

To purify the biotinylated protein from unreacted biotin and reaction byproducts, use a

desalting spin column or dialysis.

Follow the manufacturer's instructions for the chosen purification method, exchanging the

buffer into a suitable storage buffer (e.g., PBS).

7. Confirmation of Biotinylation (Optional but Recommended):

Mass Spectrometry: Intact mass analysis can confirm the addition of biotin moieties by

observing an increase in the protein's molecular weight.
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Gel-Shift Assay: Incubating the biotinylated protein with streptavidin will result in a high-

molecular-weight complex, which can be visualized as a "shift" on an SDS-PAGE gel

compared to the protein alone.

This technical guide provides a foundational understanding of Biotin-PEG6-alcohol for

research professionals. For specific applications, optimization of reaction conditions, molar

ratios, and purification methods is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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